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Compound of Interest

Compound Name: Guanfacine-13C,15N3

Cat. No.: B564486

Guanfacine-13C,15N3: A Technical Guide for
Researchers

This technical guide provides an in-depth overview of Guanfacine-13C,15N3, an isotopically
labeled form of the selective alpha-2A adrenergic receptor agonist, Guanfacine. Designed for
researchers, scientists, and drug development professionals, this document details the
compound's properties, commercial availability, mechanism of action, and its critical application
as an internal standard in quantitative analysis.

Core Compound Properties

Guanfacine-13C,15N3 is a stable isotope-labeled analog of Guanfacine, which incorporates
one carbon-13 atom and three nitrogen-15 atoms. This labeling makes it an ideal internal
standard for mass spectrometry-based quantification of Guanfacine in biological samples, as it
is chemically identical to the unlabeled drug but mass-shifted, allowing for precise and accurate
measurement.[1][2][3][4]

Quantitative Data Summary

The following table summarizes the key chemical and physical properties of Guanfacine-
13C,15N3 and its hydrochloride salt.
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Property

Guanfacine-13C,15N3

Guanfacine-13C,15N3
Hydrochloride

CAS Number

1189924-28-4[5][6]

1261393-21-8[7][8][9]

Molecular Formula

Cs[13C]H9sCI2[*>N]30[5]

Ce[3C]H10Cl3[13N]30[7]

Formula Weight

~250.07 g/mol [6]

~286.53 g/mol [7][9]

N-(Aminoiminomethyl)-2,6-

N-Amidino-13C, 15N3-2-(2,6-

Synonyms dichlorobenzeneacetamide- dichlorophenyl)acetamide
13C,15N3 HCI[7]

Purity >95%[5] Varies by supplier

Formulation Solid[5] Solid

Commercial Suppliers

Guanfacine-13C,15N3 and its hydrochloride salt are available from several commercial

suppliers specializing in reference standards and research chemicals.

Supplier

Product Name

CAS Number

Cayman Chemical

Guanfacine-13C,15N3

1189924-28-4]5]

Santa Cruz Biotechnology

Guanfacine-13C, 15N3
Hydrochloride

1261393-21-8[7]

Simson Pharma Limited

Guanfacine-13C-15N3

1189924-28-4

Guanfacine-13C,15N3
Hydrochloride

1261393-21-8[9]

LGC Standards

Guanfacine-13C, 15N3

1189924-28-4[6]

MedchemExpress

Guanfacine-13C,15N3

1189924-28-4[2]

TargetMol

Guanfacine-13C,15N3

1189924-28-4[1]

Pharmaffiliates

Guanfacine-13C, 15N3
Hydrochloride

1261393-21-8]8]
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Mechanism of Action: Signaling Pathway in the
Prefrontal Cortex

Guanfacine is a selective agonist for the alpha-2A adrenergic receptor (02A-AR), with its
therapeutic effects in conditions like ADHD attributed to its action on postsynaptic receptors in
the prefrontal cortex (PFC).[10] By stimulating these receptors, Guanfacine modulates
downstream signaling cascades that are crucial for neuronal communication and cognitive
function.

The core signaling pathway initiated by Guanfacine in PFC pyramidal neurons involves the
following steps:

» Receptor Binding: Guanfacine binds to postsynaptic a2A-adrenergic receptors located on the
dendritic spines of pyramidal neurons.[10]

« Inhibition of Adenylyl Cyclase: This binding inhibits the enzyme adenylyl cyclase, leading to a
reduction in intracellular levels of cyclic AMP (CAMP).[10]

e Closure of HCN Channels: The decrease in cCAMP concentration leads to the closure of
hyperpolarization-activated cyclic nucleotide-gated (HCN) potassium channels.[10]

» Enhanced Neuronal Signaling: Closing these "leak" channels strengthens synaptic
connections, enhances the firing efficiency of PFC neurons, and improves the signal-to-noise
ratio in PFC networks.[10]

This cascade ultimately enhances the cognitive functions subserved by the PFC, such as
working memory, attention, and impulse control.[10]
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Caption: Guanfacine's signaling cascade in the prefrontal cortex.

Experimental Protocol: Quantification of Guanfacine
in Plasma

The primary application of Guanfacine-13C,15N3 is as an internal standard (IS) for the
accurate quantification of Guanfacine in biological matrices like plasma or urine using Liquid
Chromatography with tandem Mass Spectrometry (LC-MS/MS). The stable isotope label
ensures that the IS co-elutes with the analyte and experiences similar matrix effects, allowing
for reliable correction of signal variability.

Below is a representative protocol synthesized from validated bioanalytical methods.[7][10]

Materials and Reagents

e Analyte: Guanfacine
¢ Internal Standard (IS): Guanfacine-13C,15N3
» Biological Matrix: Human or rat plasma (K2-EDTA)

o Reagents: Acetonitrile (ACN), Methanol (MeOH), Ammonium formate, Formic acid (all HPLC
or LC-MS grade)
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Equipment: LC-MS/MS system (e.g., Sciex APl 4000), analytical balance, centrifuge, vortex
mixer, micropipettes.

Preparation of Solutions

Stock Solutions (1 mg/mL): Separately dissolve Guanfacine and Guanfacine-13C,15N3 in
methanol.

Working Solutions: Prepare serial dilutions of the Guanfacine stock solution in 50:50
ACN:water to create calibration standards (e.g., ranging from 0.05 to 10 ng/mL).

Internal Standard Spiking Solution: Dilute the Guanfacine-13C,15N3 stock solution with
methanol to a final concentration (e.g., 5 ng/mL).

Sample Preparation (Protein Precipitation)

Aliquot 100 pL of plasma sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge
tube.

Add 200 pL of the internal standard spiking solution (in methanol) to each tube.
Vortex mix for 30 seconds to precipitate plasma proteins.

Centrifuge at 13,000 rpm for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean tube or HPLC vial.

Inject a small volume (e.g., 5-10 pL) into the LC-MS/MS system.

LC-MS/MS Conditions

Liquid Chromatography (LC):
o Column: YMC BASIC (50 mm x 2.0 mm, 3.5 um) or equivalent.[10]

o Mobile Phase A: 10 mM Ammonium formate in water (pH adjusted to 4.0 with formic acid).
[10]

o Mobile Phase B: Acetonitrile.[10]
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[e]

Gradient: Isocratic (e.g., 70:30 v/v Mobile Phase A:B).[10]

(¢]

Flow Rate: 0.3 mL/min.[10]

[¢]

Column Temperature: 40°C.

Total Run Time: ~3-5 minutes.

[¢]

o Tandem Mass Spectrometry (MS/MS):

[¢]

lon Source: Electrospray lonization (ESI), positive mode.[7]

[e]

Detection Mode: Multiple Reaction Monitoring (MRM).[7]

MRM Transitions:

o

» Guanfacine:m/z 246.1 — 159.0 (or 60.1).[7][10]

» Guanfacine-13C,15N3 (IS):m/z 250.0 — 159.1 (or similar appropriate fragment).[7]

[e]

Instrument Parameters: Optimize ion source gas flows, temperature, and collision energy
for maximum signal intensity for both analyte and IS.

Data Analysis and Quantification

 Integrate the peak areas for both the Guanfacine and Guanfacine-13C,15N3 MRM
transitions.

o Calculate the peak area ratio (Guanfacine / IS).

o Construct a calibration curve by plotting the peak area ratio against the nominal
concentration of the calibration standards using a weighted (e.g., 1/x?) linear regression.

» Determine the concentration of Guanfacine in unknown samples by interpolating their peak
area ratios from the calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b564486?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

